
Technical Support Center: Troubleshooting
"Bronze Red" Ink Printing Defects

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

printing defects with "Bronze Red" ink.

Frequently Asked Questions (FAQs)
1. What is "Bronze Red" ink?

"Bronze Red" ink is a specialized printing ink that typically utilizes Pigment Red 53:1 as its

primary colorant.[1][2][3][4] This pigment is a barium salt of a monoazo lake, which gives it a

distinct yellowish-red hue.[2] The formulation for offset printing is a high-viscosity paste

designed for precise application and stability on press.[5][6]

2. What are the most common printing defects associated with "Bronze Red" and other

metallic inks?

Common defects include:

Bronzing: An iridescent, metallic sheen that appears on the print surface, often altering the

intended color when viewed at different angles.

Poor Adhesion: The ink fails to adhere properly to the substrate, leading to flaking, peeling,

or rubbing off.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1450741?utm_src=pdf-interest
https://www.benchchem.com/product/b1450741?utm_src=pdf-body
https://www.benchchem.com/product/b1450741?utm_src=pdf-body
https://www.benchchem.com/product/b1450741?utm_src=pdf-body
https://tecmos.com/wp-content/uploads/2023/08/PIGMENT-RED-PR-53-1-1.pdf
https://www.union-pigment.com/tds/pigment-red-53-1-un8132.pdf
https://www.wsdchemical.com/pigments/pigment-red-53-1.html
https://www.crownpigment.com/wp-content/uploads/2019/04/pigment-red-53.1-Red-Lake-C-35300.pdf
https://www.union-pigment.com/tds/pigment-red-53-1-un8132.pdf
https://www.printarea.cn/news/offset-inks-and-gravure-inks
https://www.starcolor-ink.com/ink-knowledge/printing-technology-545.html
https://www.benchchem.com/product/b1450741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Smudging or Smearing: The ink transfers or spreads easily after printing, even after a

supposed drying period.

Weak Color or Inconsistent Density: The printed color appears faded, lacks vibrancy, or

shows unevenness across the printed area.[7]

Ghosting: Faint, unwanted images appear in non-image areas of the print.[8]

3. What is the typical chemical composition and key properties of "Bronze Red" ink (Pigment

Red 53:1)?

The key component is Pigment Red 53:1, a monoazo pigment.[2][3] Its properties are

summarized in the table below.

Property Value

Chemical Formula C17H12ClN2O4S1/2Ba

C.I. Number 15585:1

CAS Number 5160-02-1

Appearance Red Powder

pH Value 7.0 - 8.0

Density (g/cm³) 1.8

Oil Absorption (ml/100g) 40-60

Heat Resistance 160-180°C

Light Fastness (1-8) 4-5

Water Resistance (1-5) 3-4

Oil Resistance (1-5) 3-4

Acid Resistance (1-5) 3-4

Alkali Resistance (1-5) 3-4

Data compiled from multiple sources.[1][2][3]
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Troubleshooting Guides
Issue 1: Bronzing
Description: The printed "Bronze Red" ink exhibits a metallic, iridescent sheen, particularly in

solid areas, which alters the color depending on the viewing angle.

Experimental Protocol for Diagnosis:

Visual Inspection: Examine the printed sample under various lighting conditions and angles

to confirm the presence of bronzing.

Microscopic Analysis: Use a digital microscope to observe the ink lay on the substrate. Look

for signs of pigment particles sitting on the surface rather than being fully bound within the

ink vehicle.

Ink Drawdown Test: Create a drawdown of the "Bronze Red" ink on the specific substrate

using a laboratory drawdown coater. Compare the drawdown to the printed sample to

determine if the issue is ink-related or process-related.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for bronzing defect.

Issue 2: Poor Adhesion
Description: The "Bronze Red" ink can be easily flaked, peeled, or rubbed off the substrate

after printing and drying.

Experimental Protocol for Diagnosis:
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Tape Test (ASTM D3359): Apply a pressure-sensitive tape over the printed area and then

rapidly remove it. Observe the amount of ink removed from the substrate.

Surface Energy Measurement: Use dyne pens or a contact angle goniometer to measure the

surface energy of the substrate. For good adhesion, the substrate's surface energy should

be higher than the ink's surface tension.[9]

Ink Viscosity Measurement: Use a viscometer to measure the viscosity of the "Bronze Red"

ink. Offset inks typically have a high viscosity, in the range of 40-100 Pa·s.[5][10]

Quantitative Data Summary:

Parameter Recommended Range

Substrate Surface Energy > 38 mN/m (dynes/cm)

Offset Ink Viscosity 40 - 100 Pa·s (40,000 - 100,000 mPa·s)

pH of Fountain Solution 4.8 - 5.5

Data compiled from multiple sources.[6][9][10][11]

Ink-Substrate Adhesion Model:
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Caption: Molecular interactions at the ink-substrate interface.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

http://www.labelsandlabeling.com/label-academy/article/factors-affecting-surface-treatment-and-ink-adhesion
https://www.benchchem.com/product/b1450741?utm_src=pdf-body
https://www.printarea.cn/news/offset-inks-and-gravure-inks
https://www.sinogracechem.com/blog/the-relationship-between-viscosity-and-printing_b395
https://www.starcolor-ink.com/ink-knowledge/printing-technology-545.html
http://www.labelsandlabeling.com/label-academy/article/factors-affecting-surface-treatment-and-ink-adhesion
https://www.sinogracechem.com/blog/the-relationship-between-viscosity-and-printing_b395
https://offsetprintingtechnology.com/2011/common-offset-printing-problems-and-how-to-solve-them/
https://www.benchchem.com/product/b1450741?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue 3: Smudging and Smearing
Description: The "Bronze Red" ink remains tacky and is easily smudged or smeared upon

contact, even after the recommended drying time.

Experimental Protocol for Diagnosis:

Rub Resistance Test: Use a rub tester to apply a standardized rubbing action to the printed

surface and evaluate the degree of ink transfer.

Ink Drying Time Analysis: Print a sample and test for tackiness at regular intervals using a

finger touch test or a tack meter.

Fountain Solution Analysis: Check the pH and conductivity of the fountain solution. An

incorrect pH can interfere with the oxidative drying process of the ink.[11]

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for smudging and smearing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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